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Compound of Interest |

Compound Name: 2-Butoxyethyl chloroacetate
CAS No.: 5330-17-6
Cat. No.: B1618674
- 7

Executive Summary

Do not treat this compound as a standard organic solvent. 2-Butoxyethyl chloroacetate (CAS
5330-17-6) presents a dual-hazard profile: it acts as both an alkylating agent (chloroacetate
moiety) and a glycol ether derivative.[1] Improper disposal or mixing with incompatible waste
streams (specifically aqueous bases) can trigger rapid hydrolysis, releasing Chloroacetic Acid
(highly toxic, corrosive) and 2-Butoxyethanol (hemolytic agent).[1]

Immediate Directive:
e Segregation: Isolate from all caustic/basic waste streams immediately.

o Disposal Path: High-Temperature Incineration with Flue Gas Scrubbing (Halogenated Waste
Stream).[1]

o Container: Glass or High-Density Polyethylene (HDPE) only.[1]

Chemical Hazard Profile & Causality

To ensure safety, operators must understand the mechanism of toxicity.[1] This is not just a
solvent; it is a reactive intermediate.[1]

The Hydrolysis Trap
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The primary danger lies in the molecule's instability in the presence of moisture and bases.
e Mechanism: Under basic conditions (pH > 8) or enzymatic action, the ester bond cleaves.[1]
e Reaction:
[1]
e Resulting Hazards:

o Chloroacetic Acid (CAA): A metabolic poison that inhibits the tricarboxylic acid (TCA)
cycle. It is corrosive and readily absorbed through skin, potentially leading to systemic
organ failure.[1]

o 2-Butoxyethanol: A glycol ether known to cause hemolysis (red blood cell destruction) and
CNS depression.[1]

: o :

Property Value Operational Implication
CAS Number 5330-17-6 Use for waste manifesting.[1]
) Heavy vapor; accumulates in
Molecular Weight 194.66 g/mol
low areas.
Physical State Colorless Liquid Hard to visually detect spills.[1]
Class 11IB Combustible. Low
Flash Point ~98.9°C (Closed Cup) fire risk, but supports
combustion.[1]
o . CRITICAL: Do not mix with
Reactivity Water/Base Sensitive )
agueous basic waste.
Likely D002 (Corrosive) if
RCRA Status Characteristic/Unlisted hydrolyzed; treat as

Halogenated Organic.

Pre-Disposal Protocol: The Self-Validating System
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Trustworthiness Principle: A safe protocol must include checkpoints that verify safety before the
next step is taken.

Step 1: Waste Stream Characterization

Validation Check: Dip a pH strip into the waste container before adding this chemical.

e If pH > 7: STOP. Do not add 2-Butoxyethyl chloroacetate.[1] Exothermic hydrolysis will
occur.[1]

e If pH < 7: Proceed.
Step 2: Container Selection[1]
o Approved: Amber Glass (prevents UV degradation), HDPE (High-Density Polyethylene).[1]

o Prohibited: Metal cans (corrosion risk from potential HCI evolution), LDPE (permeation risk).

[1]
Step 3: Labeling Strategy
Labeling must be explicit to prevent downstream accidents at the incineration plant.

o Standard Label: "Hazardous Waste - Halogenated Organic."[1]

 Critical Addendum: "CONTAINS CHLOROACETATE ESTER.[1] DO NOT MIX WITH
BASES."

Disposal Decision Workflow (Visualization)

The following diagram outlines the logical decision-making process for handling this waste
stream.
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Waste Generation:

2-Butoxyethyl Chloroacetate

VALIDATION STEP:
Check Receiving Container pH

pH > 7 (Basic)

STOP: Exothermic Risk

Select New Container PH <7 (Acidic/Neutral)

Segregate into

Halogenated Waste Stream

Container Selection:
Glass or HDPE Only

l

Labeling:
'Halogenated Organic'
+ 'Acidic Reactive'

Final Disposal:

High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for segregating and packaging 2-Butoxyethyl chloroacetate waste,
emphasizing the critical pH validation step to prevent accidental hydrolysis.

Spill Management Protocol
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In the event of a spill, speed is critical to prevent the ester from hydrolyzing into its more toxic
components.[1]

PPE Requirements[1][2][3]

» Respiratory: Full-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.[1]
» Skin:Butyl Rubber or Viton gloves.[1]

o Note: Standard Nitrile gloves provide insufficient protection against glycol ethers and
chlorinated esters for prolonged exposure.[1]

e Body: Tyvek or chemically resistant apron.[1]

Step-by-Step Cleanup[1]

o [solate: Evacuate the immediate area (15-meter radius).

» Contain: Use non-combustible absorbents (Vermiculite or Diatomaceous Earth).[1]
o Avoid: Cellulose-based absorbents (reaction risk).[1]

» Neutralize (Optional but Risky): Do not attempt to neutralize with base on the spill itself, as
this generates heat and fumes.[1] Absorb as is.

» Decontaminate: Wash the surface with a soap/water solution after bulk removal.[1] Collect all
rinsate as hazardous waste.[1]

Don PPE: Absorb: Collect as Decontaminate Surface
Spill Detected Butyl/Viton Gloves VeI Hazardous Waste (Soap/Water)
OV/AG Respirator (NO CELLULOSE) P

Click to download full resolution via product page

Figure 2: Emergency response workflow emphasizing correct absorbent material and PPE
selection.

Regulatory & Final Disposal Routes
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RCRA Considerations (USA)

While 2-Butoxyethyl chloroacetate is not explicitly listed on the RCRA "P" or "U" lists by
name, it must be managed as a hazardous waste based on characteristics and composition.[1]

o Characteristic Waste: If the waste has hydrolyzed, it may exhibit Corrosivity (D002).[1]

e Halogenated Solvents: It generally falls under "Halogenated Organic" waste profiles used by
disposal vendors (e.g., Veolia, Clean Harbors).[1]

Incineration Specifications

The only acceptable final disposal method is High-Temperature Incineration.

e Requirement: The incinerator must be equipped with a secondary combustion chamber and
a wet scrubber system.

e Reasoning: Combustion releases Hydrogen Chloride (HCI) gas.[1] Without scrubbing, this
violates emission standards and damages equipment.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1618674?utm_src=pdf-body
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/167
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/167
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/167
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/167
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/167
https://www.benchchem.com/product/b1618674?utm_src=pdf-body
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/167
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butoxyethyl-chloroacetate
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/167
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butoxyethyl-chloroacetate
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/167
https://www.epa.gov/rcra
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/167
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1000
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/167
https://www.benchchem.com/product/b1618674?utm_src=pdf-body
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/167
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butoxyethyl-chloroacetate
https://www.alfa-chemistry.com/cas_5330-17-6.htm
https://echa.europa.eu/
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/167
https://www.benchchem.com/product/b1618674?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Sources

1. Substance Registry Services | US EPA [cdxapps.epa.gov]

2. 2-Butoxyethyl chloroacetate | CBH15CIO3 | CID 79237 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. alfa-chemistry.com [alfa-chemistry.com]

To cite this document: BenchChem. [2-Butoxyethyl Chloroacetate: Operational Disposal &
Safety Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618674#2-butoxyethyl-chloroacetate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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